Cas no 701197-44-6 (Proline, 3,3-dimethyl-,methyl ester)

• Product Name: Proline, 3,3-dimethyl-,methyl ester
• CAS No: 701197-44-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 557254
• PubChem ID: 45082223
• Update Time: 2025-07-30

Proline, 3,3-dimethyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Proline, 3,3-dimethyl-,methyl ester
• Proline, 3,3-dimethyl-, methyl ester (9CI)
• methyl (2S)-3,3-dimethylpyrrolidine-2-carboxylate
• 1932332-31-4
• DTXSID60665194
• (S)-Methyl 3,3-dimethylpyrrolidine-2-carboxylate
• 701197-44-6
• Methyl 3,3-dimethyl-L-prolinate
• Methyl (S)-3,3-dimethylpyrrolidine-2-carboxylate

• Inchi： 1S/C8H15NO2/c1-8(2)4-5-9-6(8)7(10)11-3/h6,9H,4-5H2,1-3H3/t6-/m1/s1
• InChI Key： AJFBTXPJZYQWJB-ZCFIWIBFSA-N
• SMILES： O(C)C([C@@H]1C(C)(C)CCN1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų